Cas no 160401-50-3 ((3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one)

• Product Name: (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one
• CAS No: 160401-50-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5275731
• Update Time: 2026-03-09

(3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-(1,1-dimethylethyl)tetrahydro-, (3S-cis)- (9CI)
• (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one

• Inchi： 1S/C10H17NO2/c1-10(2,3)9-11-6-4-5-7(11)8(12)13-9/h7,9H,4-6H2,1-3H3/t7-,9+/m1/s1
• InChI Key： FUMQATWTNPOQKF-APPZFPTMSA-N
• SMILES： O1C(=O)[C@@]2([H])CCCN2[C@@H]1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one

Introduction to (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one (CAS No. 160401-50-3)

(3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one (CAS No. 160401-50-3) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this compound, denoted by the (3S,7aR) configuration, plays a crucial role in its pharmacological properties and bioavailability.

The oxazolidinone scaffold is a well-established core structure in the development of antimicrobial agents, particularly against drug-resistant bacteria. The introduction of the tert-butyl group at the 3-position and the tetrahydro substitution at the 5,6,7,7a positions further enhance the stability and solubility of the molecule, making it a promising candidate for various therapeutic applications. Recent studies have highlighted the potential of this compound in addressing unmet medical needs in areas such as infectious diseases and neurodegenerative disorders.

In the context of infectious diseases, (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one has shown promising antibacterial activity against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action involves inhibiting protein synthesis by binding to the 50S ribosomal subunit of bacteria. This mode of action is distinct from many other antibiotics currently in use, which often target cell wall synthesis or DNA replication. As a result, this compound has the potential to overcome resistance mechanisms that have evolved against traditional antibiotics.

Beyond its antibacterial properties, recent research has also explored the neuroprotective effects of (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one. Studies have demonstrated that this compound can modulate various signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit apoptosis and reduce oxidative stress in neuronal cells exposed to toxic stimuli. These findings suggest that (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one is another critical aspect that has been extensively studied. In preclinical models, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]oxazol-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion,(3S,7aR)-3-tert-butyl-5,6,7,7a-tetrahydro-3H-pyrrolo[1，2-c]oxazol-1-one (CAS No. 160401-50-3) represents a promising compound with a wide range of potential applications in both infectious diseases and neurodegenerative disorders. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full therapeutic potential,(3S，7aR)-3-tent-butyl -5，6， 7， 7a-tetrahydro - 3H - pyrrolo [1，2-c] oxazol - 1-one is poised to play a significant role in advancing medical treatments for various conditions.